[5-Methyl-4-(4-nitrophenyl)sulfonyl-2-phenylpyrazol-3-yl] 4-fluorobenzoate

• IUPAC Name: [5-methyl-4-(4-nitrophenyl)sulfonyl-2-phenylpyrazol-3-yl] 4-fluorobenzoate
• InChI: InChI=1S/C23H16FN3O6S/c1-15-21(34(31,32)20-13-11-19(12-14-20)27(29)30)22(26(25-15)18-5-3-2-4-6-18)33-23(28)16-7-9-17(24)10-8-16/h2-14H,1H3
• InChI Key: UHBGUANHJFPJFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])OC(=O)C3=CC=C(C=C3)F)C4=CC=CC=C4
• Molecular Formula: C23H16FN3O6S
• Molecular Weight: 481.5 g/mol

Description

[5-Methyl-4-(4-nitrophenyl)sulfonyl-2-phenylpyrazol-3-yl] 4-fluorobenzoate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of sulfonamides and is known for its unique properties that make it an attractive candidate for various research studies.

Scientific Research Applications

Antimicrobial Activity

Sulfonamides and carbamates derived from structural analogs have shown promising antimicrobial activity against bacteria and fungi. The synthesis of these derivatives involves reactions with aryl sulfonyl chlorides and chloroformates, demonstrating the potential of sulfone derivatives in developing new antimicrobial agents (Janakiramudu et al., 2017).

Material Science and Synthesis

Compounds with sulfone and fluorobenzene groups have been explored for their utility in synthesizing various heterocyclic scaffolds. These compounds serve as building blocks in heterocyclic oriented synthesis (HOS), leading to the creation of nitrogenous cycles crucial for material science and pharmaceutical research (Křupková et al., 2013).

Chemical Transformations and Reactivity

The reactivity of sulfone derivatives toward photolytic, thermal, and acid-catalyzed transformations has been extensively studied. These reactions often result in the formation of complex spirocyclic and cyclic compounds, showcasing the versatility of sulfones in organic transformations (Vasin et al., 2014).

Proton Exchange Membranes

In the field of polymer science, sulfonated polyarylethersulfone derivatives have been investigated for their application in proton exchange membranes (PEMs). These materials are crucial for fuel cell technology, where their unique properties, such as water absorption and proton conductivity, are highly valued (Ghassemi et al., 2004).

Bioorganic Chemistry

In bioorganic chemistry, sulfone and fluoro derivatives have been explored for the synthesis of bioactive molecules, including antimicrobial and antituberculosis agents. These studies highlight the potential of incorporating sulfone and fluorobenzene groups into molecules designed for therapeutic purposes (Yolal et al., 2012).